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Cat. No.: B1631757

Get Quote

Part 1: Executive Summary & Structural Context[1]
Executive Summary

The thermal decomposition of Nickel(ll) formate dihydrate (

) is a critical pyrolytic process used to synthesize high-purity metallic nickel nanoparticles and
nickel oxide catalysts.[1] This guide deconstructs the mechanism into two distinct
thermodynamic events: dehydration and anhydrous decomposition. Understanding these steps
allows for precise control over particle size, morphology, and phase purity—parameters
essential for applications in hydrogenation catalysis and conductive ink formulation.[1]

Crystal Structure and Bonding

Before decomposition, the material exists in a monoclinic crystal system (Space Group:

).[1] The structure consists of polymeric layers where
ions are bridged by formate groups (anti-anti configuration).[1]

e Coordination Environment: Octahedral.[1]
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e Ligands: Four oxygens from formate groups and two oxygens from water molecules.[1]

e Implication: The water molecules are coordinated directly to the metal center, requiring
significant thermal energy (

) to overcome the activation barrier for removal, unlike loosely bound lattice water.

Part 2: The Dehydration Phase (Step 1)
Mechanism

The first stage of thermal evolution is the endothermic removal of coordinated water. This step
induces a topotactic transformation, often leading to a disordered anhydrous phase.[1]

Reaction Equation:

[1]
Thermodynamic & Kinetic Parameters[1][2]

e Temperature Range:
(at
heating rate).[1]

e Mass Loss: Theoretical:

; Experimental:

1]

» Kinetic Model: Often described by Phase Boundary Controlled models (

or

), indicating the reaction proceeds from the crystal surface inward.
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Parameter Value Range Notes

Onset Temperature ( Dependent on heating rate (

) )

Peak Temperature (
Endothermic peak in DSC

)

Activation Energy (
Varies with particle size

)

Part 3: Anhydrous Decomposition (Step 2)
The Divergent Pathways

The fate of the anhydrous formate depends entirely on the atmospheric conditions. This is the
critical control point for material synthesis.[1]

Pathway A: Inert Atmosphere (Pyrolysis)

In nitrogen, argon, or vacuum, the formate acts as an internal reducing agent.[1] The
carboxylate carbon oxidizes, while the

reduces to metallic

Reaction Equation:

[1]
Secondary gas-phase reactions may produce minor amounts of
and

via the water-gas shift reaction if residual moisture is present.

Pathway B: Oxidative Atmosphere (Combustion)

In air or oxygen, the organic ligand combusts, and the nickel oxidizes.
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Reaction Equation:

[1]
Visualization of Decomposition Pathways
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Figure 1: Bifurcated thermal decomposition pathway of Nickel Formate Dihydrate based on
atmospheric conditions.[1][2]

Part 4: Kinetic Analysis & Modeling[1][4]
Kinetic Models

The decomposition of the anhydrous salt is complex and is best modeled using Nucleation and
Growth models (Avrami-Erofeevy,
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)

e Avrami-Erofeev (

): Describes the random formation of nuclei (Ni or NiO) throughout the bulk matrix and their
subsequent growth.

o Equation:
[1]
e Activation Energy (

):

o |nert:
[1]

o Air:
[1]

Rate-Limiting Steps

» Nucleation: Formation of the product phase at defects or surfaces.[1]
» Diffusion: Escape of gaseous products (

) through the solid matrix.[1] In large crystals, this can become the rate-limiting step, leading
to pore formation.[1]

Part 5: Experimental Protocols

To validate this mechanism in your own lab, follow this self-validating workflow.

Protocol: Simultaneous TGA-DSC-MS

Objective: Correlate mass loss with heat flow and evolved gas identity.

Equipment:
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e TGA/DSC: TA Instruments SDT 650 or Netzsch STA 449.[1]

e Mass Spectrometer (MS): Quadrupole coupled via heated capillary (

).[1]

Workflow:

Sample Prep: Grind crystals to fine powder (<50

) to minimize diffusion limitations. Mass:

1]

Purge: 30 mins with
(50 mL/min) to remove adsorbed moisture/air.
Ramp: Heat from

to

at

Data Validation:
o Check 1: First mass loss step must be
[1] If >20%, sample is wet.[1]

o Check 2: MS signals for

(

) should peak at

1]

o Check 3: MS signals for
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) and

(

) should peak at

1]

Experimental Workflow Diagram
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Figure 2: Workflow for simultaneous thermal analysis (TGA-DSC-MS) to validate
decomposition mechanism.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved. 8/9 Tech Support


https://en.wikipedia.org/wiki/Nickel_formate
https://chemistry.stackexchange.com/questions/187188/thermogravimetric-analysis-of-nickelii-acetate-hydrate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fen.wikipedia.org%2Fwiki%2FNickel_formate
https://www.google.com/url?sa=E&q=https%3A%2F%2Fwww.mdpi.com%2F2073-4352%2F11%2F5%2F502
https://en.wikipedia.org/wiki/Nickel_formate
https://www.benchchem.com/product/b1631757?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Nickel_formate
https://www.researchgate.net/publication/326452838_Structure_Transformations_in_Nickel_Oxalate_Dihydrate_NiC_2_O_4_2H_2_O_and_Nickel_Formate_Dihydrate_NiHCO_2_2_2H_2_O_during_Thermal_Decomposition
https://www.researchgate.net/publication/245208714_Kinetics_of_thermal_decomposition_of_nickel_oxalate_dihydrate_in_air
https://www.researchgate.net/publication/243957224_Mechanism_and_kinetics_of_thermal_decomposition_of_NickelII_SulfateVI_hexahydrate
https://chemistry.stackexchange.com/questions/187188/thermogravimetric-analysis-of-nickelii-acetate-hydrate
https://www.benchchem.com/product/b1631757/docs#in-depth-technical-guide-thermal-decomposition-mechanism-of-ni-hcoo-1-2h-o
https://www.benchchem.com/product/b1631757/docs#in-depth-technical-guide-thermal-decomposition-mechanism-of-ni-hcoo-1-2h-o
https://www.benchchem.com/product/b1631757/docs#in-depth-technical-guide-thermal-decomposition-mechanism-of-ni-hcoo-1-2h-o
https://www.benchchem.com/product/b1631757/docs#in-depth-technical-guide-thermal-decomposition-mechanism-of-ni-hcoo-1-2h-o
https://www.benchchem.com/product/b1631757?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631757?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

